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Compound of Interest

Compound Name: Neopentyl glycol dimethylsulfate

Cat. No.: B1616078 Get Quote

In-Depth Technical Guide: Neopentyl Glycol
Dimethylsulfate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical properties of neopentyl
glycol dimethylsulfate. Due to the limited availability of in-depth experimental data and

biological studies on this specific compound, this document focuses on its fundamental

molecular characteristics.

Core Molecular Data
Neopentyl glycol dimethylsulfate is a diester of neopentyl glycol and methanesulfonic acid.

Its primary identification and physicochemical properties are summarized below.
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Property Value Source

Molecular Formula C₇H₁₆O₆S₂ [1][2][3]

Molecular Weight 260.33 g/mol [1][2]

Synonyms
2,2-Dimethyl-1,3-propanediol

dimethylsulfate
[2]

CAS Number 53555-41-2 [1][2]

Physical Form Solid [1]

Melting Point 69-74 °C [1]

SMILES String
CC(C)(COS(C)

(=O)=O)COS(C)(=O)=O
[1]

InChI Key
MBBDNGMNEVIICT-

UHFFFAOYSA-N
[1]

Synthesis and Experimental Information
Detailed, peer-reviewed experimental protocols for the synthesis of neopentyl glycol
dimethylsulfate are not readily available in the public domain. However, a plausible synthetic

route can be inferred from standard organic chemistry principles, involving the reaction of

neopentyl glycol with a methylsulfonating agent.

A generalized conceptual workflow for its synthesis is presented below. This diagram illustrates

the logical progression from starting materials to the final product and is not based on a specific

published experimental protocol.
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Caption: Conceptual workflow for the synthesis of neopentyl glycol dimethylsulfate.

Applications and Biological Activity
Neopentyl glycol dimethylsulfate is primarily cataloged for use as a plasticizer, where it can

be incorporated into polymers to increase their flexibility.[4]

There is no significant information available in scientific literature to suggest that neopentyl
glycol dimethylsulfate is involved in any specific biological signaling pathways or has been

investigated for applications in drug development. Its precursor, neopentyl glycol, is widely

used in the synthesis of various materials, including some that have applications in the

pharmaceutical and medical fields, but this does not directly translate to the dimethylsulfate

derivative.[5][6]

Conclusion
Neopentyl glycol dimethylsulfate is a well-defined chemical compound with established

molecular and physical properties. Its primary known application is in the field of polymer

chemistry as a plasticizer. At present, there is a lack of published research into its biological

activity, potential therapeutic uses, or its role in any signaling pathways. Further research would

be necessary to explore these aspects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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